Cas no 2411250-85-4 (1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene)

• Product Name: 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene
• CAS No: 2411250-85-4
• MF: C₁₆H₁₈FNO₄S
• MW: 339.381826877594
• CID: 5360434
• PubChem ID: 154880344
• Update Time: 2025-06-28

1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• Z4246927640
• 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene
• 4-{[(2-propoxyphenyl)amino]methyl}phenyl sulfurofluoridate

• Inchi： 1S/C16H18FNO4S/c1-2-11-21-16-6-4-3-5-15(16)18-12-13-7-9-14(10-8-13)22-23(17,19)20/h3-10,18H,2,11-12H2,1H3
• InChI Key： DZIOVJHVFVKSGU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CNC1C=CC=CC=1OCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 432
• XLogP3: 4.3
• Topological Polar Surface Area: 73

Additional information on 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene

Introduction to 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene (CAS No. 2411250-85-4)

1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene, identified by its unique Chemical Abstracts Service (CAS) number 2411250-85-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functional groups, namely a fluorosulfonyloxyphenyl moiety and an amino-propoxybenzene backbone. Such structural features make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The fluorosulfonyloxyphenyl group is particularly noteworthy due to its ability to modulate biological pathways through its electronic properties. The fluorine atom, being highly electronegative, introduces a significant lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. In contrast, the amino-propoxybenzene moiety provides a hydrophilic anchor, enhancing solubility and bioavailability. This balance between hydrophobic and hydrophilic interactions is essential for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their potential biological activity. Molecular docking studies have revealed that derivatives of 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene exhibit inhibitory properties against various enzymes implicated in inflammatory and oncogenic pathways. For instance, preliminary simulations suggest that this compound may interfere with the activity of Janus kinases (JAKs), which are pivotal mediators of cytokine signaling.

In the realm of oncology research, the structural motif of 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene bears resemblance to known kinase inhibitors. The fluorosulfonyloxy group, in particular, has been reported to enhance binding affinity to target proteins by inducing favorable hydrogen bonding networks. This observation aligns with recent findings from clinical trials where fluorinated sulfonyl compounds have demonstrated efficacy in treating certain types of cancers by disrupting aberrant signaling cascades.

The propoxybenzene moiety further contributes to the compound's versatility by allowing modifications at multiple positions along its aromatic ring. This flexibility has been exploited in synthetic chemistry to generate libraries of analogs with tailored pharmacological properties. Researchers have employed high-throughput screening techniques to identify variants that exhibit enhanced selectivity over off-target enzymes, thereby minimizing side effects.

From a synthetic perspective, the preparation of 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorosulfonyl group necessitates specialized methodologies to ensure regioselectivity and yield optimization. Advances in flow chemistry have recently facilitated more efficient synthesis routes for such complex molecules, reducing both reaction times and waste generation.

Interestingly, the biological activity of this compound has also been linked to its ability to cross cell membranes due to its moderate lipophilicity. This characteristic is particularly advantageous for drugs targeting intracellular pathways, as it ensures adequate penetration into tissues where therapeutic action is required. Comparative studies with non-fluorinated analogs have further highlighted the importance of fluorine substitution in enhancing bioavailability and metabolic stability.

The role of fluorosulfonyloxyphenyl derivatives in medicinal chemistry extends beyond kinase inhibition. Emerging evidence suggests that these compounds may also modulate transcriptional processes by interacting with nuclear receptors. For example, structural analogs have been shown to bind to peroxisome proliferator-activated receptors (PPARs), which are involved in lipid metabolism and inflammation regulation. Such findings underscore the broad therapeutic potential of this chemical scaffold.

In conclusion, 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene (CAS No. 2411250-85-4) represents a structurally intriguing molecule with significant promise in drug development. Its unique combination of functional groups offers opportunities for designing novel therapeutics targeting diverse diseases, including cancer and inflammatory disorders. As research progresses, further exploration into its derivatives will likely uncover additional pharmacological applications, reinforcing its importance as a cornerstone in modern medicinal chemistry.